NoName
Overview
Description
NoName is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research. Its unique properties have made it an attractive option for a variety of studies, and researchers have been exploring its effects on different biological systems.
Mechanism of Action
The mechanism of action of NoName is not fully understood, but it is believed to act on various signaling pathways within cells. It has been shown to have effects on the production of certain proteins and enzymes, as well as on the regulation of gene expression. These effects may be responsible for its potential therapeutic properties.
Biochemical and Physiological Effects:
NoName has been shown to have a variety of biochemical and physiological effects on different biological systems. It has been shown to have antioxidant properties, which may be responsible for its potential protective effects against oxidative stress. It has also been shown to have anti-inflammatory properties, which may be beneficial for the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using NoName in lab experiments is its versatility. It has been shown to have effects on various biological systems, making it a useful tool for researchers studying different diseases and biological processes. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are many potential future directions for research on NoName. One area of interest is its potential as a therapeutic agent for various diseases. Researchers may also explore its effects on different biological systems, as well as its mechanism of action. Additionally, there may be opportunities to develop new synthetic methods for producing NoName, which could make it more accessible for researchers.
Scientific Research Applications
NoName has a wide range of potential applications in scientific research. It has been shown to have effects on various biological systems, including the nervous system, cardiovascular system, and immune system. Researchers have been exploring its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and cardiovascular disease.
properties
IUPAC Name |
(1E)-N-(3-butyloxadiazol-3-ium-5-yl)-1-methoxymethanimidate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O3/c1-3-4-5-11-6-7(14-10-11)9-8(12)13-2/h6H,3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYCFWFRRLXWCRJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[N+]1=NOC(=C1)N=C([O-])OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC[N+]1=NOC(=C1)/N=C(\[O-])/OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.